Cas no 895801-11-3 (N-{2-2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}-N'-(2,5-dimethylphenyl)ethanediamide)

• Product Name: N-{2-2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}-N'-(2,5-dimethylphenyl)ethanediamide
• CAS No: 895801-11-3
• MF: C₂₂H₂₂ClN₃O₂S
• MW: 427.946982860565
• CID: 5513334
• Update Time: 2025-07-16

N-{2-2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}-N'-(2,5-dimethylphenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• Ethanediamide, N1-[2-[2-(4-chlorophenyl)-4-methyl-5-thiazolyl]ethyl]-N2-(2,5-dimethylphenyl)-
• N-{2-2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}-N'-(2,5-dimethylphenyl)ethanediamide

• Inchi： 1S/C22H22ClN3O2S/c1-13-4-5-14(2)18(12-13)26-21(28)20(27)24-11-10-19-15(3)25-22(29-19)16-6-8-17(23)9-7-16/h4-9,12H,10-11H2,1-3H3,(H,24,27)(H,26,28)
• InChI Key： PGSMHFAAFPCOBZ-UHFFFAOYSA-N
• SMILES： C(NCCC1SC(C2=CC=C(Cl)C=C2)=NC=1C)(=O)C(NC1=CC(C)=CC=C1C)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-{2-2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}-N'-(2,5-dimethylphenyl)ethanediamide

N-{2-2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}-N'-(2,5-dimethylphenyl)ethanediamide (CAS No. 895801-11-3): An Overview

N-{2-2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}-N'-(2,5-dimethylphenyl)ethanediamide (CAS No. 895801-11-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number for brevity, is characterized by its unique structural features and potential therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research developments surrounding this compound.

The molecular structure of N-{2-2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}-N'-(2,5-dimethylphenyl)ethanediamide is notable for its thiazole ring and the presence of multiple functional groups, including chloro and methyl substituents. These structural elements contribute to its diverse chemical reactivity and biological activity. The thiazole ring, in particular, is a common motif in many bioactive molecules due to its ability to form stable complexes with metal ions and its involvement in various biological processes.

Recent studies have highlighted the potential of N-{2-2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}-N'-(2,5-dimethylphenyl)ethanediamide as a lead compound for the development of novel therapeutic agents. One area of focus has been its anti-inflammatory properties. In vitro and in vivo experiments have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

Another significant application of N-{2-2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}-N'-(2,5-dimethylphenyl)ethanediamide is in cancer research. Studies have shown that it exhibits potent antiproliferative effects on various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the induction of apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2. These findings suggest that this compound could be further optimized for use in cancer therapy.

The synthesis of N-{2-2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}-N'-(2,5-dimethylphenyl)ethanediamide typically involves a multi-step process that begins with the formation of the thiazole ring followed by functional group modifications to introduce the desired substituents. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound. For instance, the use of transition-metal catalysts has significantly improved yields and reduced reaction times.

In addition to its therapeutic potential, N-{2-2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}-N'-(2,5-dimethylphenyl)ethanediamide has also been studied for its pharmacokinetic properties. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it suitable for further preclinical and clinical evaluation. Preclinical studies have demonstrated good oral bioavailability and low toxicity in animal models.

Despite these promising findings, further research is needed to fully understand the mechanisms underlying the biological activities of N-{2-2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}-N'-(2,5-dimethylphenyl)ethanediamide. Ongoing studies are focused on elucidating its interactions with specific cellular targets and optimizing its structure to enhance potency and selectivity. Additionally, efforts are being made to develop prodrugs or drug delivery systems that can improve its therapeutic index.

In conclusion, N-{2-2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}-N'-(2,5-dimethylphenyl)ethanediamide (CAS No. 895801-11-3) represents a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development as a therapeutic agent. As research in this area continues to advance, it is likely that new insights will emerge that could lead to breakthroughs in the treatment of various diseases.